Cas no 62236-21-9 (1H-Indole, 3-(4-chlorophenyl)-2,3-dihydro-)
62236-21-9 structure
Product Name:1H-Indole, 3-(4-chlorophenyl)-2,3-dihydro-
CAS No:62236-21-9
MF:C14H12ClN
MW:229.704782485962
CID:453104
PubChem ID:53732316
Update Time:2025-04-19
1H-Indole, 3-(4-chlorophenyl)-2,3-dihydro- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indole, 3-(4-chlorophenyl)-2,3-dihydro-
- 3-(4-chlorophenyl)-2,3-dihydro-1H-indole
- 3-p-chlorophenylindoline
- SCHEMBL11516181
- COSXUZXLIOCXMU-UHFFFAOYSA-N
- 62236-21-9
- DTXSID00706272
-
- Inchi: 1S/C14H12ClN/c15-11-7-5-10(6-8-11)13-9-16-14-4-2-1-3-12(13)14/h1-8,13,16H,9H2
- InChI Key: COSXUZXLIOCXMU-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)C1C2C=CC=CC=2NC1
Computed Properties
- Exact Mass: 229.06596
- Monoisotopic Mass: 229.066
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 235
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 12Ų
Experimental Properties
- PSA: 12.03
1H-Indole, 3-(4-chlorophenyl)-2,3-dihydro- Related Literature
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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